Cas no 106191-80-4 (1H-1,2,3-Triazole, 1-(3-iodo-2-propynyl)-)

• Product Name: 1H-1,2,3-Triazole, 1-(3-iodo-2-propynyl)-
• CAS No: 106191-80-4
• MF: C₅H₄IN₃
• MW: 233.009832382202
• CID: 1173493
• Update Time: 2024-07-25

1H-1,2,3-Triazole, 1-(3-iodo-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(3-iodo-2-propynyl)-
• 1H-1,2,3-Triazole, 1-(3-iodo-2-propyn-1-yl)-

• Inchi： 1S/C5H4IN3/c6-2-1-4-9-5-3-7-8-9/h3,5H,4H2
• InChI Key： WGPYBEYVPSSQIB-UHFFFAOYSA-N
• SMILES： N1(CC#CI)C=CN=N1

Computed Properties

• Exact Mass: 232.94462

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 300.3±44.0 °C(Predicted)
• PSA: 30.71
• pka: 0.33±0.12(Predicted)